Cas no 467245-70-1 ((2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 467245-70-1
• MF: C₁₉H₁₃BrN₂O₂S
• MW: 413.287722349167
• CID: 6051411
• PubChem ID: 135754080
• Update Time: 2025-08-01

(2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• (Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenylthiazol-2-yl)acrylonitrile
• (E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenylthiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylene]-4-phenyl-
• (Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• 467245-70-1
• F1110-0119
• AKOS024602992

• Inchi： 1S/C19H13BrN2O2S/c1-24-17-9-12(8-15(20)18(17)23)7-14(10-21)19-22-16(11-25-19)13-5-3-2-4-6-13/h2-9,11,23H,1H3
• InChI Key： YQRKTBNESOUTNI-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC=CC=2)N=1)(C#N)=CC1C=C(Br)C(O)=C(OC)C=1

Computed Properties

• Exact Mass: 411.98811g/mol
• Monoisotopic Mass: 411.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: 7.58±0.40(Predicted)

Additional information on (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

Compound CAS No. 467245-70-1: (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

The compound CAS No. 467245-70-1, known as (2Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a thiazole ring, a cyano group, and a substituted phenyl group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiazole ring in this compound suggests potential biological activity, as thiazoles are known to exhibit strong interactions with various enzyme systems. Additionally, the cyano group at the terminal position of the molecule may enhance its stability and reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The substituted phenyl group in this compound introduces additional complexity to its structure. The bromo, hydroxy, and methoxy substituents on the phenyl ring not only influence the electronic properties of the molecule but also provide opportunities for further functionalization. Recent research has demonstrated that such substituents can significantly impact the bioavailability and pharmacokinetics of drugs, making this compound a valuable tool for studying structure-property relationships.

From a synthetic perspective, the construction of this compound involves advanced methodologies in organic synthesis. The formation of the thiazole ring typically requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity. Similarly, the introduction of the cyano group and the substituted phenyl group necessitates the use of specialized reagents and catalysts. These challenges highlight the need for innovative approaches in organic synthesis to efficiently construct such complex molecules.

In terms of applications, this compound has shown potential in various areas, including materials science and biotechnology. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Furthermore, its biological activity suggests that it could serve as a lead compound in drug discovery programs targeting specific diseases.

Recent advancements in computational chemistry have enabled researchers to predict the properties of this compound with unprecedented accuracy. By employing techniques such as molecular docking and quantum mechanics calculations, scientists can gain insights into its binding affinities with target proteins and its potential metabolic pathways. These computational tools are revolutionizing the way new compounds are evaluated for their therapeutic potential.

In conclusion, CAS No. 467245-70-1 represents a cutting-edge molecule with immense potential across multiple disciplines. Its intricate structure, combined with its unique functional groups, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in shaping future advancements in chemistry and pharmacology.